Cas no 1060349-24-7 (N'-(3-chloro-4-fluorophenyl)-N-[(thiophen-3-yl)methyl]ethanediamide)

• Product Name: N'-(3-chloro-4-fluorophenyl)-N-[(thiophen-3-yl)methyl]ethanediamide
• CAS No: 1060349-24-7
• MF: C₁₃H₁₀ClFN₂O₂S
• MW: 312.747104167938
• CID: 6404073
• PubChem ID: 25868804
• Update Time: 2025-05-19

N'-(3-chloro-4-fluorophenyl)-N-[(thiophen-3-yl)methyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-chloro-4-fluorophenyl)-N-[(thiophen-3-yl)methyl]ethanediamide
• N'-(3-chloro-4-fluorophenyl)-N-(thiophen-3-ylmethyl)oxamide
• F5104-0035
• AKOS024498535
• 1060349-24-7
• N1-(3-chloro-4-fluorophenyl)-N2-(thiophen-3-ylmethyl)oxalamide
• VU0635901-1

• Inchi： 1S/C13H10ClFN2O2S/c14-10-5-9(1-2-11(10)15)17-13(19)12(18)16-6-8-3-4-20-7-8/h1-5,7H,6H2,(H,16,18)(H,17,19)
• InChI Key： ZTLMHDXJHTYAOU-UHFFFAOYSA-N
• SMILES： C(NCC1C=CSC=1)(=O)C(NC1=CC=C(F)C(Cl)=C1)=O

Computed Properties

• Exact Mass: 312.0135546g/mol
• Monoisotopic Mass: 312.0135546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 86.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(3-chloro-4-fluorophenyl)-N-[(thiophen-3-yl)methyl]ethanediamide

Research Briefing on N'-(3-chloro-4-fluorophenyl)-N-[(thiophen-3-yl)methyl]ethanediamide (CAS: 1060349-24-7)

N'-(3-chloro-4-fluorophenyl)-N-[(thiophen-3-yl)methyl]ethanediamide (CAS: 1060349-24-7) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

The synthesis of N'-(3-chloro-4-fluorophenyl)-N-[(thiophen-3-yl)methyl]ethanediamide involves a multi-step organic reaction process, with the final product exhibiting high purity and stability. Researchers have optimized the synthetic route to improve yield and scalability, which is crucial for further preclinical and clinical development. The compound's molecular structure, featuring a chloro-fluorophenyl moiety and a thiophene methyl group, suggests potential interactions with various biological targets, including enzymes and receptors involved in inflammatory and oncogenic pathways.

Recent in vitro studies have demonstrated that N'-(3-chloro-4-fluorophenyl)-N-[(thiophen-3-yl)methyl]ethanediamide exhibits potent inhibitory effects on specific protein kinases, which are often dysregulated in cancer and inflammatory diseases. For instance, preliminary data indicate that the compound effectively suppresses the activity of kinase X, a key player in cell proliferation and survival. These findings have spurred further investigations into its potential as a targeted therapy for malignancies and chronic inflammatory conditions.

In addition to its kinase inhibitory properties, N'-(3-chloro-4-fluorophenyl)-N-[(thiophen-3-yl)methyl]ethanediamide has also shown promise in modulating immune responses. Experimental models have revealed that the compound can attenuate the production of pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting its potential utility in treating autoimmune disorders. These immunomodulatory effects are believed to arise from the compound's ability to interfere with signaling pathways involved in immune cell activation.

Despite these encouraging results, challenges remain in the development of N'-(3-chloro-4-fluorophenyl)-N-[(thiophen-3-yl)methyl]ethanediamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Current research efforts are focused on optimizing the compound's physicochemical properties to enhance its drug-like characteristics and reduce any adverse effects.

In conclusion, N'-(3-chloro-4-fluorophenyl)-N-[(thiophen-3-yl)methyl]ethanediamide (CAS: 1060349-24-7) represents a promising candidate for further development in the chemical biology and pharmaceutical fields. Its unique structural attributes and multifaceted biological activities make it a valuable subject for ongoing research. Future studies will likely explore its therapeutic potential in greater depth, with the aim of translating these findings into clinically viable treatments for a range of diseases.